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inhibitors

  • Jnj 10181457 dihydrochloride
    Jnj 10181457 dihydrochloride
    • Cat. No.:
    • B1662625
    • CAS No.:
    • Molecular Formula:
    • C20H30Cl2N2O
    • Molecular Weight:
    • 385.4 g/mol
    Description
    JNJ-10181457 is an antagonist of histamine H3 receptors (Kis = 1.17 and 7.08 nM for human and rat receptors, respectively). It increases extracellular norepinephrine and acetylcholine levels in the frontal corte...
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  • PAR 4 (1-6) (human)
    PAR 4 (1-6) (human)
    • Cat. No.:
    • B1663757
    • CAS No.:
    • Molecular Formula:
    • C28H41N7O9
    • Molecular Weight:
    • 619.7 g/mol
    Description
    PAR4 (1-6) is a peptide agonist of proteinase-activated receptor 4 (PAR4) that corresponds to residues 1-6 of the amino terminal tethered ligand sequence of human PAR4 and residues 48-53 of the full-length seque...
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  • Amrubicin Hydrochloride
    Amrubicin Hydrochloride
    • Cat. No.:
    • B1662130
    • CAS No.:
    • 110311-30-3
    • Molecular Formula:
    • C25H26ClNO9
    • Molecular Weight:
    • 519.9 g/mol
    Description
    Amrubicin Hydrochloride is the hydrochloride salt of a third-generation synthetic 9-amino-anthracycline with antineoplastic activity. Amrubicin intercalates into DNA and inhibits the activity of topoisomerase II...
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  • Zoleprodolol
    Zoleprodolol
    • Cat. No.:
    • B1662536
    • CAS No.:
    • 158599-53-2
    • Molecular Formula:
    • C17H25N3O5
    • Molecular Weight:
    • 351.4 g/mol
    Description
    Zoleprodolol is an adrenoreceptor antagonist.
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  • 2-(4-Aminophenyl)quinoline hydrochloride
    2-(4-Aminophenyl)quinoline hydrochloride
    • Cat. No.:
    • B1663803
    • CAS No.:
    • 22191-97-5
    • Molecular Formula:
    • C15H13ClN2
    • Molecular Weight:
    • 256.73 g/mol
    Description
    used for imaging tau protein;  structure in first source
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  • QX-222 chloride
    QX-222 chloride
    • Cat. No.:
    • B1662575
    • CAS No.:
    • 5369-00-6
    • Molecular Formula:
    • C13H21ClN2O
    • Molecular Weight:
    • 256.77 g/mol
    Description
    Sodium channel blocker.
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  • Cephaeline Dihydrochloride
    Cephaeline Dihydrochloride
    • Cat. No.:
    • B1663495
    • CAS No.:
    • 5853-29-2
    • Molecular Formula:
    • C28H40Cl2N2O4
    • Molecular Weight:
    • 539.5 g/mol
    Description
    (-)-Cephaeline dihydrochloride is an enantiomer of Cephaeline dihydrochloride. Cephaeline dihydrochloride is a selective CYP2D6 inhibtor with IC50 of 121 μM.
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  • Cholesteryl behenate
    Cholesteryl behenate
    • Cat. No.:
    • B1663489
    • CAS No.:
    • 61510-09-6
    • Molecular Formula:
    • C49H88O2
    • Molecular Weight:
    • 709.2 g/mol
    Description
    Cholesteryl behenate is a cholesterol ester obtained by the formal condensation of cholesterol with behenic acid. It has a role as a mouse metabolite. It is functionally related to a docosanoic acid....
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  • 5-Carboxamidotryptamine maleate
    5-Carboxamidotryptamine maleate
    • Cat. No.:
    • B1662553
    • CAS No.:
    • 74885-72-6
    • Molecular Formula:
    • C15H17N3O5
    • Molecular Weight:
    • 319.31 g/mol
    Description
    5-HT1 agonist with high affinity at 5-HT1A, 5-HT1B , 5-HT1D, 5-ht5 and 5-HT7 receptors.
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  • Monochlorobimane
    Monochlorobimane
    • Cat. No.:
    • B1663430
    • CAS No.:
    • 76421-73-3
    • Molecular Formula:
    • C10H11ClN2O2
    • Molecular Weight:
    • 226.66 g/mol
    Description
    Monochlorobimane is an organochlorine compound and a pyrazolopyrazole. It has a role as a fluorochrome.
    marker for glutathione
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